Cas no 64695-81-4 (N-(2-Bromo-4,5-difluorophenyl)acetamide)

• Product Name: N-(2-Bromo-4,5-difluorophenyl)acetamide
• CAS No: 64695-81-4
• Molecular Formula: C₈H₆NOF₂Br
• Molecular Weight: 250.04014
• MDL: MFCD08705814
• CID: 501135
• PubChem ID: 13188568

N-(2-Bromo-4,5-difluorophenyl)acetamide Properties

Names and Identifiers

• N-(2-Bromo-4,5-difluorophenyl)acetamide
• NF-2
• 2-Brom-4,5-difluor-N-acetylanilin
• 2'-Bromo-4',5'-difluoroacetanilide
• 2-bromo-4,5-difluoroacetylaniline
• AmbkkkkK415
• CS-0153976
• FT-0728273
• AKOS005215810
• 64695-81-4
• BS-17386
• N-(2-BROMO-4,5-DIFLUORO-PHENYL)-ACETAMIDE
• MFCD08705814
• DTXSID20525902
• D-BETA-CYCLOPENTYLALANINE
• P17858
• Acetamide, N-(2-bromo-4,5-difluorophenyl)-
• DB-073526

• MDL： MFCD08705814
• InChIKey： ZOLGCOUVLFISTP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6BrF2NO/c1-4(13)12-8-3-7(11)6(10)2-5(8)9/h2-3H,1H3,(H,12,13)
• SMILES： CC(NC1=CC(F)=C(F)C=C1Br)=O

Computed Properties

• Exact Mass: 248.96000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 248.96008g/mol
• Heavy Atom Count: 13
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 2.75870
• PSA: 29.10000
• Refractive Index: 1.569
• Boiling Point: 323.327°C at 760 mmHg
• Flash Point: 149.343°C
• Density: 1.7

N-(2-Bromo-4,5-difluorophenyl)acetamide Security Information

N-(2-Bromo-4,5-difluorophenyl)acetamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%